2-(3-bromo-4-methylphenyl)propanoic acid
Description
“2-(3-bromo-4-methylphenyl)propanoic acid” is a propionic acid derivative . It is a powder at room temperature . The IUPAC name for this compound is 3-(2-bromo-4-methylphenyl)propanoic acid .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature . For instance, the selective cleavage of the ether bond by hydrobromic acid was used to get the 2-(4-bromomethylphenyl)propanoic acid .Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the InChI code: 1S/C10H11BrO2/c1-7-2-3-8(9(11)6-7)4-5-10(12)13/h2-3,6H,4-5H2,1H3,(H,12,13) .Physical And Chemical Properties Analysis
This compound has a molecular weight of 243.1 . It is a powder at room temperature and has a melting point of 90-91°C .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(3-bromo-4-methylphenyl)propanoic acid involves the bromination of 4-methylacetophenone followed by the Friedel-Crafts acylation of the resulting brominated product with propanoic acid.", "Starting Materials": [ "4-methylacetophenone", "Bromine", "Propanoic acid", "Aluminum chloride", "Hydrochloric acid", "Sodium hydroxide", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: Bromination of 4-methylacetophenone with bromine in the presence of aluminum chloride and hydrochloric acid to yield 3-bromo-4-methylacetophenone.", "Step 2: Hydrolysis of 3-bromo-4-methylacetophenone with sodium hydroxide to yield 3-bromo-4-methylphenol.", "Step 3: Friedel-Crafts acylation of 3-bromo-4-methylphenol with propanoic acid in the presence of aluminum chloride and diethyl ether to yield 2-(3-bromo-4-methylphenyl)propanoic acid.", "Step 4: Purification of the product through recrystallization or column chromatography." ] } | |
CAS RN |
68718-13-8 |
Molecular Formula |
C10H11BrO2 |
Molecular Weight |
243.1 |
Purity |
95 |
Origin of Product |
United States |
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